N-ethyl-5-{[methyl(5-quinolinylmethyl)amino]methyl}-2-pyrimidinamine

• IUPAC Name: N-ethyl-5-[[methyl(quinolin-5-ylmethyl)amino]methyl]pyrimidin-2-amine
• InChI: InChI=1S/C18H21N5/c1-3-19-18-21-10-14(11-22-18)12-23(2)13-15-6-4-8-17-16(15)7-5-9-20-17/h4-11H,3,12-13H2,1-2H3,(H,19,21,22)
• InChI Key: PMORFAGZBGUFOT-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)CN(C)CC2=C3C=CC=NC3=CC=C2
• Molecular Formula: C18H21N5
• Molecular Weight: 307.4 g/mol

Description

“N-ethyl-5-{[methyl(5-quinolinylmethyl)amino]methyl}-2-pyrimidinamine” is a complex organic compound containing a pyrimidine ring and a quinoline ring. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would contain a pyrimidine ring and a quinoline ring, along with various substituents. The exact structure would depend on the positions of these substituents.

Chemical Reactions Analysis

The reactivity of this compound would depend on the nature and position of its substituents. For example, the amino groups might be involved in acid-base reactions, while the aromatic rings might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the nature and position of its substituents, and the presence of functional groups.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. If it’s intended to be a drug, studies could focus on its pharmacological effects, mechanism of action, and potential side effects.